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Compound of Interest

Compound Name: 4-Ethyl-5-methyloctane

CAS No.: 62016-24-4

Cat. No.: B14538802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas chromatographic (GC) retention times

of the 18 structural isomers of octane. Understanding the elution behavior of these closely

related compounds is critical in various fields, including petrochemical analysis, environmental

monitoring, and as reference standards in drug development. While a comprehensive

experimental dataset of retention times for all 18 isomers under a single analytical condition is

not readily available in published literature, a robust comparison can be achieved by examining

their boiling points. On a standard non-polar GC column, the elution order of non-polar

compounds like alkanes is primarily governed by their boiling points.[1][2] This principle allows

us to predict the relative retention times of the octane isomers with a high degree of

confidence.

Elution Order and Boiling Point Correlation
The retention time of a compound in gas chromatography is influenced by its volatility and its

interaction with the stationary phase of the GC column. For non-polar analytes, such as the

isomers of octane, separated on a non-polar stationary phase (e.g., polydimethylsiloxane), the
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primary factor determining the elution order is the boiling point of the compound.[1][3][4]

Isomers with lower boiling points will be more volatile, spend more time in the gaseous mobile

phase, and thus elute from the column earlier (shorter retention time). Conversely, isomers with

higher boiling points will have longer retention times.

The boiling points of alkanes are influenced by the extent of their intermolecular van der Waals

forces. Straight-chain alkanes have larger surface areas and stronger van der Waals forces

compared to their branched isomers, resulting in higher boiling points.[5] As the degree of

branching increases, the molecule becomes more compact, leading to a smaller surface area

and weaker van der Waals forces, and consequently, a lower boiling point.[5][6]

The following table summarizes the boiling points of the 18 structural isomers of octane, which

serves as a reliable proxy for their GC elution order on a non-polar column, from the earliest

eluting (lowest boiling point) to the latest eluting (highest boiling point).
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Isomer Name Structure
Boiling Point (°C)
[6][7]

Predicted GC
Elution Order (on a
non-polar column)

2,2,3,3-

Tetramethylbutane
(CH₃)₃CC(CH₃)₃ 106.5 1

2,2,4-

Trimethylpentane
(CH₃)₃CCH₂CH(CH₃)₂ 99.2 2

2,3,4-

Trimethylpentane

(CH₃)₂CHCH(CH₃)CH

(CH₃)₂
113.5 3

2,3,3-

Trimethylpentane

(CH₃)₂CHC(CH₃)₂CH₂

CH₃
114.8 4

2,2-Dimethylhexane (CH₃)₃C(CH₂)₃CH₃ 106.8 5

2,3-Dimethylhexane
(CH₃)₂CHCH(CH₃)CH

₂CH₂CH₃
115.6 6

2,4-Dimethylhexane
(CH₃)₂CHCH₂CH(CH₃

)CH₂CH₃
109.4 7

2,5-Dimethylhexane
(CH₃)₂CH(CH₂)₂CH(C

H₃)₂
109.1 8

3,3-Dimethylhexane
CH₃CH₂C(CH₃)₂CH₂C

H₂CH₃
112.0 9

3,4-Dimethylhexane
CH₃CH₂CH(CH₃)CH(

CH₃)CH₂CH₃
117.7 10

3-Ethylhexane
CH₃CH₂CH(CH₂CH₃)

CH₂CH₂CH₃
118.6 11

2-Methylheptane (CH₃)₂CH(CH₂)₄CH₃ 117.6 12

3-Methylheptane
CH₃CH₂CH(CH₃)

(CH₂)₃CH₃
119.0 13

4-Methylheptane
CH₃(CH₂)₂CH(CH₃)

(CH₂)₂CH₃
117.7 14
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3-Ethyl-2-

methylpentane

(CH₃)₂CHCH(CH₂CH₃

)CH₂CH₃
115.7 15

3-Ethyl-3-

methylpentane

CH₃CH₂C(CH₃)

(CH₂CH₃)CH₂CH₃
118.2 16

n-Octane CH₃(CH₂)₆CH₃ 125.7 17

2,2,3-

Trimethylpentane

(CH₃)₂CHC(CH₃)₂CH₂

CH₃
109.8 18

Note: The predicted elution order is based on the strong correlation between boiling point and

GC retention time on a non-polar stationary phase. Minor variations in this order could

potentially occur on different types of columns or under different analytical conditions.

Experimental Protocol for GC Analysis of Octane
Isomers
This section provides a representative experimental methodology for the separation of octane

isomers using gas chromatography with a flame ionization detector (FID). The conditions are

synthesized from typical methods for alkane analysis.[8][9][10]

1. Instrumentation:

Gas Chromatograph: A system equipped with a split/splitless injector and a flame ionization

detector (FID).

Column: A non-polar capillary column, such as a DB-1, HP-1, or equivalent (100%

dimethylpolysiloxane), with dimensions of 30 m length x 0.25 mm internal diameter x 0.25

µm film thickness.

2. Reagents and Materials:

Carrier Gas: Helium or Hydrogen, high purity (99.999%).

FID Gases: Hydrogen and compressed air, high purity.

Makeup Gas (optional): Nitrogen or Helium.
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Sample: A mixture of octane isomers, diluted in a volatile solvent such as hexane or pentane.

A standard mixture of n-alkanes (e.g., C8-C20) is recommended for retention index

calculations.[9]

3. GC Conditions:

Injector Temperature: 250 °C.

Injection Mode: Split, with a split ratio of 50:1 to 100:1 to avoid column overload.

Injection Volume: 1 µL.

Oven Temperature Program:

Initial Temperature: 40 °C, hold for 5 minutes.

Ramp: Increase temperature at a rate of 5 °C/min to 150 °C.

Final Hold: Hold at 150 °C for 5 minutes.

Carrier Gas Flow Rate: Constant flow of 1.0 mL/min (for Helium).

Detector Temperature: 280 °C.

4. Data Analysis:

Identify the peaks corresponding to each octane isomer based on their retention times.

For confirmation of peak identities, analysis of individual isomer standards or mass

spectrometry (GC-MS) is recommended.

Calculate the Kovats retention indices for each isomer by running an n-alkane standard

mixture under the same chromatographic conditions.

Visualizing the Separation Principles
The following diagrams illustrate the key relationships and workflows described in this guide.
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Caption: Relationship between molecular branching, boiling point, and GC retention time for

octane isomers.
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Caption: A typical experimental workflow for the GC analysis of octane isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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